Cas no 1133122-95-8 (4-tert-butyl-6-chloro-2-cyclopropylpyrimidine)

4-tert-Butyl-6-chloro-2-cyclopropylpyrimidine is a substituted pyrimidine derivative characterized by its tert-butyl and cyclopropyl functional groups, which impart steric and electronic effects influencing reactivity. The chloro substituent at the 6-position enhances its utility as an intermediate in nucleophilic substitution reactions, enabling further functionalization. This compound is valued in synthetic organic chemistry for its role in constructing complex heterocyclic systems, particularly in pharmaceutical and agrochemical research. Its structural features contribute to stability and selectivity in cross-coupling and cyclization reactions. The tert-butyl group may improve solubility in nonpolar solvents, facilitating purification and handling. Suitable for controlled derivatization, it serves as a versatile building block in medicinal chemistry.
4-tert-butyl-6-chloro-2-cyclopropylpyrimidine structure
1133122-95-8 structure
Product Name:4-tert-butyl-6-chloro-2-cyclopropylpyrimidine
CAS No:1133122-95-8
MF:C11H15ClN2
MW:210.703201532364
MDL:MFCD12137644
CID:4780841
Update Time:2025-11-01

4-tert-butyl-6-chloro-2-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-butyl)-6-chloro-2-cyclopropylpyrimidine
    • 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine
    • MDL: MFCD12137644
    • Inchi: 1S/C11H15ClN2/c1-11(2,3)8-6-9(12)14-10(13-8)7-4-5-7/h6-7H,4-5H2,1-3H3
    • InChI Key: QURJIRHXTWPMNI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C)(C)C)N=C(C2CC2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • XLogP3: 3.4
  • Topological Polar Surface Area: 25.8

4-tert-butyl-6-chloro-2-cyclopropylpyrimidine Pricemore >>

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4-tert-butyl-6-chloro-2-cyclopropylpyrimidine Related Literature

Additional information on 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine

Introduction to 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine (CAS No. 1133122-95-8)

4-tert-butyl-6-chloro-2-cyclopropylpyrimidine (CAS No. 1133122-95-8) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This pyrimidine derivative is characterized by its unique structural features, including a tert-butyl group, a chlorine atom, and a cyclopropyl moiety, which collectively contribute to its chemical stability and biological activity.

The synthesis of 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine has been extensively studied due to its potential as an intermediate in the development of novel pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound increasingly accessible for research and industrial applications.

In the realm of medicinal chemistry, 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine has shown promise as a lead compound for the development of new drugs targeting various diseases. Its structural features make it an attractive scaffold for the design of molecules with improved pharmacological properties. For instance, the tert-butyl group can enhance lipophilicity and metabolic stability, while the chlorine atom can modulate receptor binding affinity. The cyclopropyl moiety, on the other hand, can introduce conformational constraints that improve selectivity and reduce off-target effects.

Recent studies have explored the potential of 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine as an inhibitor of specific enzymes involved in disease pathways. One notable example is its use as a potent inhibitor of kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By selectively inhibiting these kinases, 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine-based compounds can potentially offer new therapeutic options for cancer patients.

In addition to its applications in cancer therapy, 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine has also been investigated for its potential in treating neurological disorders. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. By fine-tuning the structure of 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine, scientists aim to develop molecules with enhanced efficacy and reduced side effects for these debilitating conditions.

Beyond medicinal chemistry, 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine has found applications in the agrochemical industry. Its unique chemical properties make it an effective intermediate in the synthesis of herbicides and fungicides. These agrochemicals are designed to protect crops from pests and diseases while minimizing environmental impact. The structural flexibility of 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine allows for the creation of a wide range of derivatives with tailored biological activities, making it a valuable tool in crop protection research.

The safety profile of 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and exhibits low toxicity in both in vitro and in vivo models. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory and industrial settings.

In conclusion, 4-tert-butyl-6-chloro-2-cyclopropylpyrimidine (CAS No. 1133122-95-8) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features make it an attractive scaffold for the development of novel drugs and agrochemicals, offering promising avenues for future research and innovation. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.

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